Cas no 1057883-70-1 (Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate)

Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate is a synthetic organic compound featuring a benzofuran core substituted with an ethyl carboxylate group and a complex aminomethyl side chain incorporating a 2-chlorophenyl carbamoyl moiety. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of both benzofuran and chlorophenyl groups may confer enhanced binding affinity or metabolic stability. Its well-defined molecular architecture allows for precise derivatization, making it a versatile building block for medicinal chemistry research. The compound's purity and structural specificity are critical for reproducible results in exploratory studies.
Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate structure
1057883-70-1 structure
Product Name:Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate
CAS No:1057883-70-1
MF:C21H21ClN2O4
MW:400.855444669724
CID:5250271
Update Time:2025-06-30

Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate
    • Ethyl3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate
    • 2-Benzofurancarboxylic acid, 3-[[[2-[(2-chlorophenyl)amino]-2-oxoethyl]methylamino]methyl]-, ethyl ester
    • Inchi: 1S/C21H21ClN2O4/c1-3-27-21(26)20-15(14-8-4-7-11-18(14)28-20)12-24(2)13-19(25)23-17-10-6-5-9-16(17)22/h4-11H,3,12-13H2,1-2H3,(H,23,25)
    • InChI Key: PJVVDOSHHWYTNK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NC(CN(C)CC1=C(C(=O)OCC)OC2C=CC=CC1=2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 547
  • XLogP3: 4.2
  • Topological Polar Surface Area: 71.8

Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate Pricemore >>

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Additional information on Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate

Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate (CAS No. 1057883-70-1): A Comprehensive Overview

Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate, with the CAS number 1057883-70-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring multiple functional groups, makes it a subject of interest for chemists and biologists alike.

The molecular formula of Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate highlights its complexity. It consists of a benzofuran core substituted with various amino and carbamoyl groups, further modified with ethyl and methyl groups. This structural complexity suggests a high degree of reactivity and potential for interaction with biological targets. The presence of the 2-chlorophenyl group in the molecule is particularly noteworthy, as chlorophenyl derivatives are often explored for their pharmacological properties.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic benefits. Benzofuran derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The compound Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate has been investigated for its potential role in drug discovery, particularly in the context of anti-inflammatory and anticancer agents.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The benzofuran scaffold is a common motif in many pharmacologically active compounds, and modifications to this core structure can lead to significant changes in biological activity. The specific arrangement of functional groups in Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate may contribute to its unique properties and make it a valuable candidate for further investigation.

Recent studies have begun to explore the pharmacological potential of this compound. Initial in vitro experiments have shown promising results, particularly in terms of its ability to inhibit certain enzymes and receptors involved in inflammatory responses. The interaction between the chlorophenyl group and biological targets appears to be crucial for its activity, suggesting that further optimization could enhance its therapeutic efficacy.

The synthesis of Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate presents a significant challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The development of efficient synthetic routes is essential for enabling further research and potential clinical applications.

In conclusion, Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate (CAS No. 1057883-70-1) represents a promising candidate for pharmaceutical development. Its unique structure and demonstrated biological activity make it an attractive target for further investigation. As research continues to uncover new therapeutic applications for benzofuran derivatives, compounds like this one are likely to play a crucial role in the development of novel treatments for various diseases.

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